Cas no 5732-96-7 (cyclopentanebutyramide (6ci,8ci))

cyclopentanebutyramide (6ci,8ci) structure
5732-96-7 structure
Product Name:cyclopentanebutyramide (6ci,8ci)
CAS No:5732-96-7
MF:C9H17NO
MW:155.237382650375
CID:946853
Update Time:2024-06-13

cyclopentanebutyramide (6ci,8ci) Chemical and Physical Properties

Names and Identifiers

    • cyclopentanebutyramide (6ci,8ci)
    • 4-cyclopentyl-butyric acid amide
    • Cyclopentanebutanamide
    • Inchi: 1S/C9H17NO/c10-9(11)7-3-6-8-4-1-2-5-8/h8H,1-7H2,(H2,10,11)
    • InChI Key: WCRBBYSZTLXJBF-UHFFFAOYSA-N
    • SMILES: C1(CCCC(N)=O)CCCC1

Computed Properties

  • Exact Mass: 424.08271
  • Monoisotopic Mass: 155.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2

Experimental Properties

  • Density: 1.6
  • Boiling Point: 635.6°C at 760 mmHg
  • Flash Point: 338.2°C
  • Refractive Index: 1.749
  • PSA: 100.18
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